Cas no 848597-49-9 ([(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate)

• Product Name: [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate
• CAS No: 848597-49-9
• MF: C₁₅H₁₂Cl₂N₂O₄
• MW: 355.172781944275
• CID: 6519866
• PubChem ID: 2592239
• Update Time: 2024-01-06

[(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-(5-chloro-2-methoxyanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate
• SMR001249671
• [(5-chloro-2-methoxyphenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate
• EN300-18046930
• CHEMBL1445442
• HMS3047I18
• MLS002169334
• 848597-49-9
• AKOS025265446
• AB00737676-01
• Z18370744
• [(5-Chloro-2-methoxyphenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C15H12Cl2N2O4/c1-22-12-4-3-10(16)6-11(12)19-14(20)8-23-15(21)9-2-5-13(17)18-7-9/h2-7H,8H2,1H3,(H,19,20)
• InChI Key： SNXRTTNZHBJNOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(COC(C1C=NC(=CC=1)Cl)=O)=O)OC

Computed Properties

• Exact Mass: 354.0174123g/mol
• Monoisotopic Mass: 354.0174123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids